Cas no 53700-95-1 (4,5-Dimethyl-1H-pyrrole-2-carbaldehyde)
53700-95-1 structure
Product Name:4,5-Dimethyl-1H-pyrrole-2-carbaldehyde
CAS No:53700-95-1
MF:C7H9NO
MW:123.152461767197
MDL:MFCD01461611
CID:356610
PubChem ID:578970
Update Time:2025-04-19
4,5-Dimethyl-1H-pyrrole-2-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 4,5-Dimethyl-1H-pyrrole-2-carbaldehyde
- 1H-Pyrrole-2-carboxaldehyde, 4,5-dimethyl-
- 4,5-DIMETHYL-1H-PYRROLE-2-CARBOXALDEHYDE
- 2-Formyl-4,5-dimethyl-pyrrole
- 2-formyl-4,5-dimethyl-1h-pyrrole
- 53700-95-1
- MFCD01461611
- CS-0331839
- NCGC00338619-01
- AB01331627-02
- Z1255383545
- AKOS005593666
- 4,5-Dimethylpyrrole-2-carboxaldehyde
- SB62623
- SY284154
- EN300-6951340
- 4,5-Dimethyl-1H-pyrrole-2-carbaldehyde #
- SCHEMBL6015905
- 4,5-dimethylpyrrole-2-carbaldehyde
- STK674965
- DB-305265
-
- MDL: MFCD01461611
- Inchi: 1S/C7H9NO/c1-5-3-7(4-9)8-6(5)2/h3-4,8H,1-2H3
- InChI Key: SCJGLQUCTCAPAB-UHFFFAOYSA-N
- SMILES: O=CC1=CC(C)=C(C)N1
Computed Properties
- Exact Mass: 122.06064
- Monoisotopic Mass: 123.068413911g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 114
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 32.9Ų
Experimental Properties
- PSA: 29.96
4,5-Dimethyl-1H-pyrrole-2-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A109007821-5g |
4,5-Dimethyl-1H-pyrrole-2-carbaldehyde |
53700-95-1 | 95% | 5g |
$2653.20 | 2023-09-01 | |
| Alichem | A109007821-10g |
4,5-Dimethyl-1H-pyrrole-2-carbaldehyde |
53700-95-1 | 95% | 10g |
$3651.50 | 2023-09-01 | |
| Alichem | A109007821-25g |
4,5-Dimethyl-1H-pyrrole-2-carbaldehyde |
53700-95-1 | 95% | 25g |
$5520.80 | 2023-09-01 | |
| Chemenu | CM197068-1g |
4,5-dimethyl-1H-pyrrole-2-carbaldehyde |
53700-95-1 | 95% | 1g |
$636 | 2021-08-05 | |
| Chemenu | CM197068-1g |
4,5-dimethyl-1H-pyrrole-2-carbaldehyde |
53700-95-1 | 95% | 1g |
$*** | 2023-05-30 | |
| eNovation Chemicals LLC | Y1191983-1g |
4,5-Dimethylpyrrole-2-carbaldehyde |
53700-95-1 | 95% | 1g |
$1120 | 2024-07-19 | |
| Enamine | EN300-6951340-0.05g |
4,5-dimethyl-1H-pyrrole-2-carbaldehyde |
53700-95-1 | 95% | 0.05g |
$162.0 | 2023-07-06 | |
| Enamine | EN300-6951340-0.1g |
4,5-dimethyl-1H-pyrrole-2-carbaldehyde |
53700-95-1 | 95% | 0.1g |
$241.0 | 2023-07-06 | |
| Enamine | EN300-6951340-0.25g |
4,5-dimethyl-1H-pyrrole-2-carbaldehyde |
53700-95-1 | 95% | 0.25g |
$347.0 | 2023-07-06 | |
| Enamine | EN300-6951340-0.5g |
4,5-dimethyl-1H-pyrrole-2-carbaldehyde |
53700-95-1 | 95% | 0.5g |
$546.0 | 2023-07-06 |
4,5-Dimethyl-1H-pyrrole-2-carbaldehyde Related Literature
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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